Cas no 15647-47-9 (5-(Benzoylamino)pentanoic acid)

• Product Name: 5-(Benzoylamino)pentanoic acid
• CAS No: 15647-47-9
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD00021790
• CID: 167172
• PubChem ID: 225176
• Update Time: 2025-04-19

5-(Benzoylamino)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,5-(benzoylamino)-
• 5-(Benzoylamino)valeric Acid
• 5-benzamidopentanoic acid
• 5-BENZAMIDOVALERIC ACID
• 5-(Benzoylamino)pentanoic acid
• 5-(phenylformamido)pentanoic acid
• Pentanoic acid, 5-(benzoylamino)-
• 5-(Benzoylamino)valericAcid
• LAPZULVOGQPDBE-UHFFFAOYSA-
• LAPZULVOGQPDBE-UHFFFAOYSA-N
• 5-(Benzoylamino)pentanoic acid #
• 5-(Benzoylamino)-N-Valeric Acid
• 5-(N-benzoylamino)-n-valeri acid
• NSC14309
• N-Benzoyl-.delta.-aminovaleric ac
• B0101
• SCHEMBL950223
• DTXSID90279844
• 15647-47-9
• .delta.-N-benzoylamino-n-valeric acid
• CS-0447363
• NSC-14309
• N-Benzoyl-.delta.-aminovaleric acid
• 5-(N-Benzoylamino)-N-valeric acid
• MFCD00021790
• AS-30499
• Z1188065845
• SB80424
• AKOS009158084
• EN300-110538
• InChI=1/C12H15NO3/c14-11(15)8-4-5-9-13-12(16)10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2,(H,13,16)(H,14,15)

• MDL： MFCD00021790
• Inchi： 1S/C12H15NO3/c14-11(15)8-4-5-9-13-12(16)10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2,(H,13,16)(H,14,15)
• InChI Key： LAPZULVOGQPDBE-UHFFFAOYSA-N
• SMILES： OC(CCCCNC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 221.10500
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.4
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: Not determined
• Melting Point: 92.0 to 95.0 deg-C
• PSA: 66.40000
• LogP: 2.06220
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters